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Compound Name: 3-Bromophenylsulfur pentafluoride

Cat. No.: B1333655

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromophenylsulfur pentafluoride is an organofluorine compound that has garnered
significant interest in the fields of medicinal chemistry, agrochemicals, and materials science.[1]
The presence of the pentafluorosulfanyl (SF5) group, often considered a "super-trifluoromethy!"
group, imparts unique electronic and physicochemical properties to the aromatic ring.[2][3] This
functional group is highly electronegative and sterically demanding, which can significantly
influence the biological activity, metabolic stability, and lipophilicity of parent molecules.[4][5]
Consequently, 3-Bromophenylsulfur pentafluoride serves as a valuable building block for the
synthesis of novel therapeutic agents and advanced materials.[1] This guide provides a
comprehensive overview of its properties, synthesis, and handling.

Core Properties

The fundamental chemical and physical properties of 3-Bromophenylsulfur pentafluoride are

summarized below.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1333655?utm_src=pdf-interest
https://www.benchchem.com/product/b1333655?utm_src=pdf-body
https://www.chemimpex.com/products/46439
https://www.beilstein-journals.org/bjoc/content/html/1860-5397-8-53.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3326626/
https://patents.google.com/patent/US7015176B2/en
https://www.researchgate.net/publication/318964411_Application_of_the_Pentafluorosulfanyl_Group_as_a_Bioisosteric_Replacement
https://www.benchchem.com/product/b1333655?utm_src=pdf-body
https://www.chemimpex.com/products/46439
https://www.benchchem.com/product/b1333655?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C6H4BrrF5S [6]
Molecular Weight 283.06 g/mol [6]

CAS Number 672-30-0 [61[71[8]
Appearance Liquid [7]
Boiling Point 82 °C @ 12 mmHg [7]
69-70 °C @ 10 mmHg [9]

Flash Point 87.8 °C [7]
Purity min. 95% (GC) [8]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 3-
Bromophenylsulfur pentafluoride. Key nuclear magnetic resonance (NMR) data is presented

below.
. . Multiplicity /
Chemical Shift (6) / .
Nucleus Coupling Constant  Reference Solvent
ppm
(9
1IH NMR 7.91 t CDCls
7.72-7.64 m CDCls
7.35 t CDCls
1F NMR 83.55-82.47 m (1F, SF) CDClIs
63.13 d (4F, SFa4) CDClz
Source:[9]

Synthesis Protocols
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The synthesis of 3-Bromophenylsulfur pentafluoride can be achieved through various
methods, primarily involving the introduction of the pentafluorosulfanyl group onto a brominated
aromatic precursor.

Negishi Cross-Coupling Approach

One documented method involves a Negishi cross-coupling reaction. While the direct synthesis
of 3-Bromophenylsulfur pentafluoride via this method is not explicitly detailed in the provided
results, a general procedure for a similar transformation is described. This can be adapted by
using an appropriate zinc-based reagent with a brominated phenyl precursor in the presence of
a palladium catalyst.

A general experimental workflow for a Negishi cross-coupling reaction to synthesize a related
compound is outlined below.[10]
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General workflow for a Negishi cross-coupling reaction.

Detailed Steps:
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e Zinc Activation: Zinc dust is heated under vacuum to activate its surface.

e Organozinc Reagent Formation: A catalytic amount of iodine in dry DMF is heated, followed
by the addition of the iodo-alanine derivative. This mixture is heated to form the organozinc
reagent.

o Coupling Reaction: To the freshly prepared organozinc reagent, (3-Bromophenyl)sulfur
pentafluoride, a palladium catalyst such as Pd(dba)z, and a phosphine ligand like P(o-tol)s
are added.

o Reaction Conditions: The reaction mixture is stirred at an elevated temperature (e.g., 50 °C)
for several hours, followed by stirring at room temperature.

 Purification: The crude product is purified by flash column chromatography on silica gel.

Oxidative Fluorination

Another general approach for the synthesis of aryl sulfur pentafluorides involves the oxidative
fluorination of diaryl disulfides.[2][3] This is typically a two-step process.
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Two-step synthesis of arylsulfur pentafluorides.

Detailed Steps:

o Formation of Arylsulfur Chlorotetrafluoride: The starting material, a diaryl disulfide or aryl
thiol, is treated with chlorine gas in the presence of an alkali metal fluoride. This reaction
yields the intermediate arylsulfur chlorotetrafluoride.[2]

o Conversion to Arylsulfur Pentafluoride: The isolated arylsulfur chlorotetrafluoride is then
treated with a fluoride source, such as zinc fluoride (ZnF2) or hydrogen fluoride (HF), to
produce the final arylsulfur pentafluoride.[2][3]

Applications in Drug Development

The pentafluorosulfanyl group is increasingly utilized as a bioisostere for other functional
groups in drug design.[5] Its unique properties can lead to improved potency, metabolic
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stability, and pharmacokinetic profiles of drug candidates. The SF5 group is often used as a
replacement for trifluoromethyl, tert-butyl, halogen, or nitro groups.[5] The introduction of
fluorine-containing moieties is a well-established strategy in the development of
pharmaceuticals, with numerous FDA-approved drugs containing fluorine.[11] 3-
Bromophenylsulfur pentafluoride serves as a key starting material for incorporating the 3-
(pentafluorosulfanyl)phenyl motif into complex molecules.

Safety and Handling

3-Bromophenylsulfur pentafluoride is classified as a hazardous substance and requires
careful handling in a laboratory setting.

Hazard Identification:

e GHS Classification:

[e]

Skin irritation (Category 2)[6][12]

o

Serious eye irritation (Category 2)[6][12]

o

May cause respiratory irritation (Specific target organ toxicity, single exposure; Category 3)

[6]L7]

o

Combustible liquid[7]

Precautionary Measures:

» Handling:

o

Use only in a well-ventilated area or under a chemical fume hood.[7]

(¢]

Avoid contact with skin, eyes, and clothing.[12]

[¢]

Keep away from heat, sparks, and open flames.[7]

[e]

Wash hands thoroughly after handling.[12]

» Personal Protective Equipment (PPE):
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o Wear protective gloves, clothing, and eye/face protection.[7][12]

o In case of inadequate ventilation, wear respiratory protection.[7]

o Storage:
o Keep the container tightly closed.[12]
o Store in a cool, dry, and well-ventilated area.[7][12]
o Store under an inert gas.[12]
First Aid Measures:
« If on skin: Wash with plenty of water. If skin irritation occurs, get medical advice.[12]

 If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[12]

« If inhaled: Remove person to fresh air and keep comfortable for breathing. Get medical

advice if you feel unwell.[12]
« If swallowed: Rinse mouth. Get medical advice.[12]

This technical guide provides a summary of the key properties and protocols related to 3-
Bromophenylsulfur pentafluoride. For more detailed information, researchers should consult
the cited literature and relevant safety data sheets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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